Cas no 2227857-10-3 ((2R)-4-(1,3-thiazol-5-yl)butan-2-ol)

• Product Name: (2R)-4-(1,3-thiazol-5-yl)butan-2-ol
• CAS No: 2227857-10-3
• MF: C₇H₁₁NOS
• MW: 157.233340501785
• CID: 5842253
• PubChem ID: 165628806
• Update Time: 2023-12-28

(2R)-4-(1,3-thiazol-5-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(1,3-thiazol-5-yl)butan-2-ol
• EN300-1764994
• 2227857-10-3

• Inchi： 1S/C7H11NOS/c1-6(9)2-3-7-4-8-5-10-7/h4-6,9H,2-3H2,1H3/t6-/m1/s1
• InChI Key： VNMBFLXEFAZKDE-ZCFIWIBFSA-N
• SMILES： S1C=NC=C1CC[C@@H](C)O

Computed Properties

• Exact Mass: 157.05613515g/mol
• Monoisotopic Mass: 157.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 61.4Ų